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Compound of Interest

Compound Name: N,N-Diethylacetamide

Cat. No.: B146632 Get Quote

Introduction: N,N-Diethylacetamide (DEAE) is a polar aprotic solvent that is gaining increasing

attention in the chemical and pharmaceutical industries. With a high boiling point, excellent

thermal stability, and miscibility with a wide range of organic solvents and water, DEAE

presents a compelling alternative to other common polar aprotic solvents such as N,N-

dimethylformamide (DMF) and N,N-dimethylacetamide (DMAc).[1] Its robust nature makes it

particularly suitable for reactions requiring elevated temperatures and prolonged reaction

times.[1] This document provides detailed application notes and protocols for the use of N,N-
Diethylacetamide in various organic reactions, aimed at researchers, scientists, and

professionals in drug development.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of a solvent is crucial for its

effective application in organic synthesis. N,N-Diethylacetamide possesses a unique

combination of properties that make it a valuable reaction medium.
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Property Value Reference

Chemical Formula C₆H₁₃NO [2]

Molecular Weight 115.17 g/mol [2]

Appearance
Colorless to slightly yellow

transparent liquid
[2]

Density 0.925 g/cm³ @ 25°C [2]

Boiling Point 182–186°C [2]

Melting Point -38°C [2]

Flash Point 70.6°C (closed cup) [2]

Solubility
Miscible with water and most

organic solvents
[2]

Purity ≥99.0% (GC) [2]

Applications in Organic Synthesis
N,N-Diethylacetamide's properties make it an excellent choice for a variety of organic

transformations, including palladium-catalyzed cross-coupling reactions, peptide synthesis, and

polymerization reactions.

Palladium-Catalyzed Cross-Coupling Reactions
The high boiling point and thermal stability of DEAE are particularly advantageous in palladium-

catalyzed cross-coupling reactions, such as the Heck and Suzuki-Miyaura reactions, which

often require elevated temperatures to proceed efficiently.[1]

The Heck reaction is a powerful tool for the formation of carbon-carbon bonds between aryl or

vinyl halides and alkenes. While specific protocols detailing the use of N,N-Diethylacetamide
are not abundantly available in public literature, its properties align well with the requirements

for this reaction. Polar aprotic solvents are known to be effective in Heck reactions.[3]

General Experimental Workflow for a Heck Reaction:
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Reaction Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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